4,4'-[1,3,4-Thiadiazole-2,5-diylbis(sulfanediylpropane-3,1-diyl)]bis(morpholine)

• CAS No.: 66366-29-8
• Molecular Formula: C16H28N4O2S3
• Molecular Weight: 404.6 g/mol
• IUPAC Name: 4-[3-[[5-(3-morpholin-4-ylpropylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]propyl]morpholine
• InChI: InChI=1S/C16H28N4O2S3/c1(3-19-5-9-21-10-6-19)13-23-15-17-18-16(25-15)24-14-2-4-20-7-11-22-12-8-20/h1-14H2
• InChI Key: KBSXRBQPKTUYHC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCSC2=NN=C(S2)SCCCN3CCOCC3

Description

4,4'-[1,3,4-Thiadiazole-2,5-diylbis(sulfanediylpropane-3,1-diyl)]bis(morpholine) is a useful research compound. Its molecular formula is C16H28N4O2S3 and its molecular weight is 404.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4'-[1,3,4-Thiadiazole-2,5-diylbis(sulfanediylpropane-3,1-diyl)]bis(morpholine) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-[1,3,4-Thiadiazole-2,5-diylbis(sulfanediylpropane-3,1-diyl)]bis(morpholine) including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 17.0 grams (0.075 mole) of 2,5-dimercapto-1,3,4-thiadiazole dipotassium salt and 24.5 grams (0.150 mole) of 4-(3-chloropropyl)-morpholine in 170 ml of water was heated under reflux with stirring for two hours. The mixture was then cooled to between 28 and 30° C and extracted with benzene. The benzene extract was washed with a saturated sodium chloride solution and dried over anhydrous sodium carbonate. After removal of the drying agent by filtration, the solution was evaporated to dryness, leaving the 2,5-bis(3-(4-morpholinyl)propylthio)-1,3,4-thiadiazole as a pale yellow oil. The product was recrystallized from methylcyclohexane to give white crystals with a melting point of 65.5°-66° C.